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Compound of Interest

Compound Name: Cycloxilic acid

Cat. No.: B10784514

Get Quote

Introduction & Therapeutic Context
Cicloxilic acid (cis-2-hydroxy-2-phenylcyclohexanecarboxylic acid) is a potent choleretic and

hepatoprotective agent primarily utilized in hepatic research.[1] Unlike simple bile salts,

Cicloxilic acid functions by lowering biliary cholesterol saturation and stimulating bile flow

without significantly altering the total bile acid pool size.

In drug development, it is frequently employed as a reference standard in assays targeting

cholestasis (bile flow obstruction) and gallstone prevention. Its mechanism involves the

modulation of hepatocyte transport pumps, specifically enhancing the secretion of bile fluids.[2]

[3]

Critical Research Application: Because Cicloxilic acid is a lipophilic organic acid, its

bioavailability in in vitro systems is heavily dependent on proper solubilization. Improper

handling leads to micro-precipitation in aqueous media, resulting in "false negative" activity

data or "false positive" toxicity due to crystal formation on cell membranes.
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Before handling, researchers must verify the physicochemical properties to ensure protocol

compatibility.

Property Specification Relevance to Handling

CAS Number 57808-63-6
Unique identifier for safety

searches.[1][4]

Formula C₁₃H₁₆O₃
Carbon-rich backbone

indicates lipophilicity.[1]

Molecular Weight 220.26 g/mol
Used for Molar (M) calculation.

[1]

Physical State
White to off-white crystalline

powder

Risk of dust inhalation; use

fume hood.[1]

Solubility (Organic)
DMSO (>20 mg/mL), Ethanol

(>20 mg/mL)

Preferred solvents for stock

solutions.[1]

Solubility (Aqueous) Low (pH dependent)
Critical: Requires pH > 7.0 or

co-solvent to dissolve.[1]

pKa ~3.5 - 4.5 (Carboxylic acid)
Exists as an anion at

physiological pH (7.4).[1]

Safety Assessment & Risk Management (GHS
Standards)[1]
Cicloxilic acid is classified as a bioactive irritant.[1] While not acutely fatal, it poses significant

risks upon contact or inhalation.[1]

Hazard Classification (GHS)[1][5]
Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[1][4]

Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.[1]

Serious Eye Damage/Irritation (Category 2A): H319 - Causes serious eye irritation.[1]
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STOT - Single Exposure (Category 3): H335 - May cause respiratory irritation.[1]

Required Personal Protective Equipment (PPE)[1]
Respiratory: NIOSH-approved N95 respirator or higher if handling open powder outside a

fume hood.[1]

Ocular: Chemical safety goggles (ANSI Z87.1).[1] Do not use safety glasses alone as dust

can bypass side shields.[1]

Dermal: Nitrile gloves (minimum thickness 0.11 mm).[1] Double-gloving is recommended

during weighing to prevent cross-contamination.[1]

Storage Protocols: Stability & Integrity
The stability of Cicloxilic acid is compromised by moisture (hydrolysis risk) and light (photo-

oxidation).[1]

A. Long-Term Storage (Reference Standards)[1]
Temperature: -20°C.

Container: Amber glass vial with a PTFE-lined screw cap.[1]

Desiccation: Store inside a secondary container (sealed bag or jar) containing silica gel

packets to maintain <30% relative humidity.

Shelf Life: 2 years if unopened and stored correctly.[1][5]

B. Working Stock Solutions (DMSO/Ethanol)[1]
Temperature: -20°C or -80°C.

Vessel: Polypropylene (PP) or glass cryovials.[1] Avoid polystyrene (PS) as DMSO degrades

it.[1]

Freeze-Thaw: Limit to <3 cycles. Aliquot stocks (e.g., 50 µL) to avoid repeated cycling.
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Experimental Protocol: Solubilization & Dilution
Objective: To create a stable, precipitate-free solution for cell culture or enzymatic assays.

Step 1: Preparation of 100 mM Stock Solution
Solvent Choice: Dimethyl Sulfoxide (DMSO) is the gold standard due to its high boiling point

and ability to disrupt hydrogen bonding. Ethanol is a viable alternative if DMSO toxicity is a

concern for specific cell lines.[1]

Calculation: To prepare 1 mL of 100 mM stock: ngcontent-ng-c2977031039="" _nghost-ng-

c1310870263="" class="ng-star-inserted display">

Procedure:

Weigh ~22 mg of Cicloxilic acid into a tared amber glass vial.

Add sterile DMSO to reach the calculated volume (adjust volume based on exact mass

weighed).

Vortex vigorously for 30 seconds.

Visual Check: Ensure the solution is completely clear. If particles remain, sonicate in a

water bath at 37°C for 5 minutes.

Step 2: Aqueous Dilution (The "Crash-Out" Prevention)
Cicloxilic acid is hydrophobic.[1] Direct addition of high-concentration stock to water will cause

immediate precipitation.[1]

Method: Serial dilution in the organic solvent before the final spike into aqueous media.

Protocol:

Dilute the 100 mM stock to 100x the final working concentration using DMSO (not water).

[1][6]

Prepare the culture medium or buffer (ensure pH is buffered to 7.4).[1]
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While vortexing the medium, slowly add the diluted stock (1:100 dilution).

Final Solvent Concentration: Ensure final DMSO concentration is <0.5% (v/v) to avoid

solvent toxicity.

Visualization: Solubilization Decision Logic
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Figure 1: Decision logic for solubilizing Cicloxilic Acid. Note the critical dependence on pH

during the aqueous dilution step to prevent precipitation.
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Disposal & Decontamination
Cicloxilic acid is an organic chemical hazard.[1][4] Do not dispose of down the drain.

Solid Waste: Collect contaminated weigh boats, gloves, and paper towels in a dedicated

"Hazardous Solid Waste" bag.

Liquid Waste: Collect all solvent residues in a "Non-Halogenated Organic Solvent" waste

container (if dissolved in DMSO/Ethanol).[1]

Spill Cleanup:

Powder: Wet a paper towel with ethanol to wipe up powder (prevents dust).[1]

Liquid: Absorb with vermiculite or spill pads.[1] Clean surface with 10% detergent solution

followed by water.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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